Cas no 953145-52-3 (N-(3,5-dimethoxyphenyl)-4-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide)

• Product Name: N-(3,5-dimethoxyphenyl)-4-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide
• CAS No: 953145-52-3
• MF: C₂₃H₂₅N₃O₅
• MW: 423.46170592308
• CID: 6569660
• PubChem ID: 16885135
• Update Time: 2025-06-22

N-(3,5-dimethoxyphenyl)-4-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethoxyphenyl)-4-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide
• AKOS024488894
• F5013-0739
• N-(3,5-dimethoxyphenyl)-4-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]butanamide
• VU0628808-1
• N-(3,5-dimethoxyphenyl)-4-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)butanamide
• 953145-52-3
• N-(3,5-dimethoxyphenyl)-4-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]butanamide

• Inchi： 1S/C23H25N3O5/c1-29-18-8-6-16(7-9-18)21-10-11-23(28)26(25-21)12-4-5-22(27)24-17-13-19(30-2)15-20(14-17)31-3/h6-11,13-15H,4-5,12H2,1-3H3,(H,24,27)
• InChI Key： RWOZBLINNDAVRY-UHFFFAOYSA-N
• SMILES： O=C(CCCN1C(C=CC(C2C=CC(=CC=2)OC)=N1)=O)NC1C=C(C=C(C=1)OC)OC

Computed Properties

• Exact Mass: 423.17942091g/mol
• Monoisotopic Mass: 423.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 89.5Ų

Additional information on N-(3,5-dimethoxyphenyl)-4-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide

N-(3,5-Dimethoxyphenyl)-4-[3-(4-Methoxyphenyl)-6-Oxo-1,6-Dihydropyridazin-1-yl]Butanamide: A Comprehensive Overview

N-(3,5-Dimethoxyphenyl)-4-[3-(4-Methoxyphenyl)-6-Oxo-1,6-Dihydropyridazin-1-yl]Butanamide, also known by its CAS number 953145-52-3, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. The molecule consists of a butanamide backbone linked to a dihydropyridazine ring system, which is further substituted with methoxyphenyl groups. These substituents play a crucial role in modulating the compound's biological activity and stability.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry, including nucleophilic substitutions, condensation reactions, and oxidation steps. Recent advancements in catalytic methodologies have enabled the efficient construction of the dihydropyridazine ring system, which is a key structural element of this compound. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of the final product. For instance, the use of palladium-catalyzed coupling reactions has been reported to facilitate the formation of the biaryl bond within the molecule.

One of the most intriguing aspects of this compound is its potential as a pharmacological agent. Preclinical studies have demonstrated that N-(3,5-Dimethoxyphenyl)-4-[3-(4-Methoxyphenyl)-6-Oxo-1,6-Dihydropyridazin-1-yl]Butanamide exhibits potent activity against several disease models, including cancer and neurodegenerative disorders. The methoxy groups attached to the phenyl rings are believed to contribute to the compound's bioavailability and selectivity. Recent research has focused on understanding the molecular mechanisms underlying its activity, particularly its ability to modulate key signaling pathways involved in cell proliferation and apoptosis.

In terms of application, this compound has shown promise as a lead molecule for drug development. Its structural versatility allows for further modifications to enhance its therapeutic profile. For example, researchers have explored substituent variations on both the phenyl rings and the butanamide backbone to improve potency and reduce off-target effects. Computational modeling techniques, such as molecular docking and pharmacokinetic simulations, have been instrumental in guiding these optimization efforts.

The development of CAS No 953145-52-3 also highlights the importance of interdisciplinary collaboration in modern drug discovery. Chemists, biologists, and computational scientists work together to design compounds with optimal properties for therapeutic use. This collaborative approach has led to significant breakthroughs in understanding the relationship between chemical structure and biological activity.

Looking ahead, further research is needed to fully elucidate the pharmacokinetics and toxicity profile of this compound. Long-term studies in animal models will be essential to assess its safety and efficacy before advancing to clinical trials. Additionally, exploring its potential for combination therapies could unlock new avenues for treating complex diseases.

In conclusion, N-(3,5-Dimethoxyphenyl)-4-[3-(4-Methoxyphenyl)-6-Oxo-1,6-Dihydropyridazin-1-yl]Butanamide represents a compelling candidate in the quest for novel therapeutic agents. Its unique structure, coupled with advancements in synthetic chemistry and pharmacology, positions it as a valuable tool for addressing unmet medical needs.